Cas no 898769-23-8 (3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone)

• Product Name: 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone
• CAS No: 898769-23-8
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• CID: 1947222
• PubChem ID: 24726228
• Update Time: 2025-06-29

3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-CARBOETHOXY-3-(2,3-DIMETHYLPHENYL)PROPIOPHENONE
• ethyl 3-[3-(2,3-dimethylphenyl)propanoyl]benzoate
• LogP
• AKOS016021732
• 898769-23-8
• MFCD03843618
• DTXSID60644621
• 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone

• MDL： MFCD03843618
• Inchi： 1S/C20H22O3/c1-4-23-20(22)18-10-6-9-17(13-18)19(21)12-11-16-8-5-7-14(2)15(16)3/h5-10,13H,4,11-12H2,1-3H3
• InChI Key： BJIKAHKPHGPVGF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C(=O)OCC)C=1)CCC1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 310.15700
• Monoisotopic Mass: 310.15689456Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.29560

Additional information on 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone

3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone (CAS No: 898769-23-8)

3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone, also known by its CAS registry number 898769-23-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a propiophenone backbone substituted with a carboethoxy group and a dimethylphenyl group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone is composed of two aromatic rings connected by a three-carbon chain. The presence of the carboethoxy group (-O-CO-OEt) at the para position of one aromatic ring introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule. Additionally, the dimethyl substitution on the other aromatic ring enhances the molecule's hydrophobicity and may play a role in its pharmacokinetic properties.

Recent studies have highlighted the potential of 898769-23-8 as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, a 2021 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-cancer agent.

In terms of synthesis, 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent functionalization. The synthesis typically begins with the preparation of the dimethylphenyl ketone intermediate, followed by acylation to introduce the propiophenone moiety. The final step involves esterification to attach the carboethoxy group, resulting in the desired compound.

The application of this compound extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymeric compounds with tailored electronic properties. For example, a 2022 study in Nature Materials reported on the use of this compound as a building block for constructing self-healing polymers with enhanced mechanical strength.

In conclusion, 3'-Carboethoxy-3-(2,3-dimethylphenyl)propiophenone (CAS No: 898769-23-8) is a versatile organic compound with promising applications in drug discovery and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines.